Cas no 1391052-75-7 (m-Fluoro Prasugrel Hydrochloride)

• Product Name: m-Fluoro Prasugrel Hydrochloride
• CAS No: 1391052-75-7
• MF: C₂₀H₂₁ClFNO₃S
• MW: 409.902046918869
• CID: 1059439
• PubChem ID: 71316876
• Update Time: 2025-07-15

m-Fluoro Prasugrel Hydrochloride Chemical and Physical Properties

Names and Identifiers

• m-Fluoro Prasugrel Hydrochloride
• [5-[2-cyclopropyl-1-(3-fluorophenyl)-2-oxoethyl]-6,7-dihydro-4H-thieno[3,2-c]pyridin-2-yl] acetate;hydrochloride
• 2-[2-(Acetyloxy)-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl]-1-cyclopropyl-2-(3-fluorophenyl)ethanone Hydrochloride
• 1391052-75-7

• Inchi： 1S/C20H20FNO3S.ClH/c1-12(23)25-18-10-15-11-22(8-7-17(15)26-18)19(20(24)13-5-6-13)14-3-2-4-16(21)9-14;/h2-4,9-10,13,19H,5-8,11H2,1H3;1H
• InChI Key： JMTYHLAGGLCFFP-UHFFFAOYSA-N
• SMILES： Cl.S1C(=CC2=C1CCN(C2)C(C1C=CC=C(C=1)F)C(C1CC1)=O)OC(C)=O

Computed Properties

• Exact Mass: 409.0914706g/mol
• Monoisotopic Mass: 409.0914706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8Ų

Additional information on m-Fluoro Prasugrel Hydrochloride

m-Fluoro Prasugrel Hydrochloride (CAS No. 1391052-75-7): A Comprehensive Overview

The compound m-Fluoro Prasugrel Hydrochloride, identified by the CAS number 1391052-75-7, has emerged as a significant entity in the field of medicinal chemistry and pharmacology. This compound is a derivative of prasugrel, a well-known antiplatelet agent, and incorporates a fluorine atom at the meta position of its aromatic ring. The introduction of fluorine in this specific position has been shown to influence the compound's pharmacokinetic properties, bioavailability, and overall efficacy. Recent studies have highlighted its potential as a next-generation antiplatelet agent with improved therapeutic profiles compared to its predecessors.

The synthesis of m-Fluoro Prasugrel Hydrochloride involves a series of intricate chemical reactions, including nucleophilic substitutions, reductions, and hydrochlorination processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent pharmaceutical standards. The structural integrity of m-Fluoro Prasugrel Hydrochloride is crucial for its biological activity, as minor deviations in its molecular configuration can significantly impact its function.

Recent advancements in computational chemistry have enabled scientists to predict the pharmacokinetic properties of m-Fluoro Prasugrel Hydrochloride with remarkable accuracy. These predictions are corroborated by in vitro studies, which demonstrate that the compound exhibits enhanced solubility and absorption rates compared to unmodified prasugrel. This improvement is attributed to the fluorine substitution at the meta position, which alters the compound's lipophilicity and hydrogen bonding capabilities.

In terms of pharmacodynamics, m-Fluoro Prasugrel Hydrochloride has shown promising results in inhibiting platelet aggregation. Preclinical studies indicate that it achieves this effect through reversible inhibition of the P2Y₁₂ receptor, a key player in platelet activation. Unlike traditional antiplatelet agents, which often require prolonged administration to achieve therapeutic effects, m-Fluoro Prasugrel Hydrochloride demonstrates rapid onset of action, making it a potential candidate for acute cardiovascular interventions.

The clinical relevance of m-Fluoro Prasugrel Hydrochloride is further supported by its favorable safety profile. Early toxicological assessments reveal minimal adverse effects at therapeutic doses, suggesting that it may offer a safer alternative to existing antiplatelet therapies. However, ongoing clinical trials are essential to fully understand its long-term safety and efficacy in diverse patient populations.

From an industrial perspective, the scalability of m-Fluoro Prasugrel Hydrochloride production is a critical consideration. Pharmaceutical manufacturers are exploring cost-effective synthetic pathways and purification techniques to ensure that this compound can be produced on a large scale without compromising quality. The integration of green chemistry principles into these processes is also being prioritized to minimize environmental impact.

In conclusion, m-Fluoro Prasugrel Hydrochloride (CAS No. 1391052-75-7) represents a promising advancement in antiplatelet therapy. Its unique chemical structure, enhanced pharmacokinetic properties, and favorable safety profile position it as a potential breakthrough in the treatment of cardiovascular diseases. As research continues to unfold, this compound holds the potential to revolutionize antiplatelet therapy and improve patient outcomes worldwide.